N-(benzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)-N-(3-morpholinopropyl)acetamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfonyl-N-(3-morpholin-4-ylpropyl)acetamide;hydrochloride
• InChI: InChI=1S/C23H27N3O5S2.ClH/c1-30-18-7-9-19(10-8-18)33(28,29)17-22(27)26(12-4-11-25-13-15-31-16-14-25)23-24-20-5-2-3-6-21(20)32-23;/h2-3,5-10H,4,11-17H2,1H3;1H
• InChI Key: OGUYKZWWWXIHSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)N(CCCN2CCOCC2)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C23H28ClN3O5S2
• Molecular Weight: 526.1 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)-N-(3-morpholinopropyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O5S2 and its molecular weight is 526.06. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

Research has identified compounds with structures similar to the query compound demonstrating promising antitumor properties. For instance, studies on N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides have revealed their potential as new anticancer agents, showcasing significant efficacy in anticancer activity screening conducted by the National Cancer Institute's Developmental Therapeutic Program (Horishny et al., 2020).

Anticancer Activity of Sulfonamide Derivatives

Another study focused on sulfonamide derivatives, exploring their synthesis and evaluation against cancer cell lines, including breast and colon cancer. The research found that certain compounds exhibited potent anticancer activity, offering a pathway for the development of new therapeutic agents (Ghorab et al., 2015).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

Compounds similar to the query have been investigated for their inhibitory effects on PI3Kα and mTOR, crucial targets for cancer therapy. Modifications to the benzothiazole ring were explored to enhance metabolic stability and retain in vitro potency and in vivo efficacy, highlighting the therapeutic potential of these compounds (Stec et al., 2011).

Anticonvulsant Activity

Research into heterocyclic compounds containing a sulfonamide thiazole moiety has identified significant anticonvulsant effects in certain derivatives. This opens up new avenues for the treatment of convulsive disorders, with specific compounds abolishing the tonic extensor phase and offering complete protection in models of picrotoxin-induced convulsion (Farag et al., 2012).

Antimicrobial and Antibacterial Agents

The synthesis of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives has demonstrated potent antibacterial activity against various microorganisms. These findings suggest the potential of such compounds in combating bacterial infections, offering a foundation for the development of new antibacterial drugs (Bhoi et al., 2015).